(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride

• IUPAC Name: (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H9NO2.ClH/c8-6(9)5-2-3-1-4(3)7-5;/h3-5,7H,1-2H2,(H,8,9);1H/t3-,4-,5-;/m0./s1
• InChI Key: SQFNKGNUVXRNFR-SHLRHQAISA-N
• Canonical SMILES: C1C2C1NC(C2)C(=O)O.Cl
• Isomeric SMILES: C1[C@@H]2[C@H]1N[C@@H](C2)C(=O)O.Cl
• Molecular Formula: C6H10ClNO2
• Molecular Weight: 163.60 g/mol

Description

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid hydrochloride, commonly known as ABAH, is an organic compound used in various scientific research applications. It is a chiral cyclic molecule composed of three carbon atoms, two nitrogen atoms, and a hydrochloride group. It has been used in biochemical, physiological, and synthetic studies, and is an important tool in understanding the structure and function of biological molecules. ABAH has been shown to have a wide range of applications in laboratory experiments, and its advantages and limitations will be discussed in

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Approaches : The compound can be synthesized using various chemical reactions. For instance, 2-Azabicyclo[2.1.1]hexanes were synthesized via imination and subsequent reductive cyclization of 3-(chloromethyl)cyclobutanone (Stevens & Kimpe, 1996). Another approach involved the hydride reduction of 1-arylcyclopropanedicarboximides to synthesize a series of 1-aryl-3-azabicyclo[3.1.0]hexanes (Epstein et al., 1981).

• Structural Properties : Research indicates that the structural properties of compounds with the azabicyclohexane skeleton are significant in understanding their chemical behavior. For example, the synthesis of 6-Piperidino-3-azabicyclo[3.1.0]hexane-6-carboxamide diastereomers provided insights into their conformational rigidity and potential as pharmaceutical building blocks (Vilsmaier et al., 1996).

• Novel Synthesis Methods : Innovative methods for synthesizing derivatives of this compound have been developed, emphasizing eco-friendliness and efficiency. A method for synthesizing 1-azabicyclo[3.1.0]hexane-3-ene derivatives using a three-component reaction in water highlights the advancement in this field (Ghorbani et al., 2016).

• Building Blocks for Medicinal Chemistry : The compound serves as a building block for creating other chemical entities. Its bicyclic nature and conformational constraints make it a valuable component in medicinal chemistry, as demonstrated in the synthesis of 3-azabicyclo[4.1.0]heptane-1-carboxylic acid (Napolitano et al., 2010).

Potential Applications in Medicinal Chemistry

• T-Type Calcium Channel Inhibitors : Derivatives of azabicyclo[3.1.0]hexane have been explored as T-type calcium channel inhibitors, showing potential for the treatment of neuropathic pain. Specific derivatives exhibited potent in vitro efficacy and alleviated neuropathic pain in animal models (Kim & Nam, 2016).

• Antimalarial Activities : Ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate derivatives have been synthesized and evaluated for their antimalarial activities, indicating the compound's potential in developing new antimalarial agents (Ningsanont et al., 2003).